Cas no 32852-95-2 (2-(3-phenoxyphenyl)propanenitrile)

2-(3-phenoxyphenyl)propanenitrile Properties

Names and Identifiers

• Benzeneacetonitrile, a-methyl-3-phenoxy-
• 2-(3-phenoxyphenyl)propanenitrile
• 2-(3-Phenoxyphenyl)propiononitrile
• alpha-(m-phenoxyphenyl)-propionitrile
• BENZENEACETONITRILE, .ALPHA.-METHYL-3-PHENOXY-
• E0TF4N8PGQ
• SCHEMBL7035268
• JSCONFOVXYGOST-UHFFFAOYSA-N
• 2-(3-Phenoxyphenyl)propionitrile
• EINECS 251-260-9
• NS00055402
• AS-61218
• D93048
• UNII-E0TF4N8PGQ
• 32852-95-2
• EN300-1862075
• DTXSID20865653
• 2-(3-PHENOXYPHENYL) PROPIONITRILE
• alpha-(m-phenoxyphenyl)propionitrile
• AKOS022506539
• DB-260015
• +Expand

• MDL： MFCD09744667
• InChIKey： JSCONFOVXYGOST-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H13NO/c1-12(11-16)13-6-5-9-15(10-13)17-14-7-3-2-4-8-14/h2-10,12H,1H3
• SMILES： N#CC(C1C=CC=C(OC2C=CC=CC=2)C=1)C

Computed Properties

• Exact Mass: 223.09979
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 223.1
• Heavy Atom Count: 17
• Complexity: 274
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 33A^2

Experimental Properties

• PSA: 33.02
• Refractive Index: 1.57
• Boiling Point: 350.7°Cat760mmHg
• Flash Point: 148°C
• Density: 1.097